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Compound of Interest

Compound Name: 1-Propynylmagnesium bromide

Cat. No.: B095795

An In-depth Technical Guide to the Physical
Properties of 1-Propynylmagnesium Bromide

This guide provides a comprehensive overview of the known physical properties of 1-
propynylmagnesium bromide, a crucial Grignard reagent in organic synthesis. The
information is tailored for researchers, scientists, and professionals in drug development who
utilize such organometallic compounds.

Physical Properties Data

The quantitative physical data for 1-propynylmagnesium bromide are summarized in the
table below. It is important to note that this compound is typically supplied and used as a
solution, most commonly in tetrahydrofuran (THF), and thus some properties reflect the
solution rather than the pure substance.
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Physical Property Value Notes
Melting Point 53.5°C Solvent: Methanol[1][2]
Inconsistent data from one
166-170 °C
source[1]
- ) For a 0.5 M solution in THF[1]
Boiling Point 65-67 °C
[21[3][4]
) For a 0.5 M solution in THF[1]
Density 0.941 g/mL at 25 °C

[2](3]

Experimental Protocols for Physical Property
Determination

The determination of physical properties for highly reactive organometallic compounds like 1-
propynylmagnesium bromide requires stringent anhydrous and anaerobic conditions to
prevent decomposition and ensure accurate measurements.

1. Melting Point Determination (Capillary Method)

e Objective: To determine the temperature at which the solid 1-propynylmagnesium bromide
transitions to a liquid.

o Methodology:
o All operations must be conducted within an inert atmosphere glovebox.
o Asmall, crystalline sample of 1-propynylmagnesium bromide is finely ground.

o The powdered sample is packed into a capillary tube, which is then flame-sealed under
the inert atmosphere.

o The sealed capillary tube is placed in a calibrated melting point apparatus.

o The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.
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o The temperature range from the appearance of the first liquid drop to the complete
liquefaction of the solid is recorded as the melting point.

2. Boiling Point Determination (Distillation Method for Solution)

e Objective: To determine the boiling point of the 1-propynylmagnesium bromide solution in
THF. The pure compound likely decomposes before boiling.

e Methodology:

o Adistillation apparatus is assembled and thoroughly dried by flame-drying under a
vacuum or oven-drying.

o The system is then purged with an inert gas (e.g., nitrogen or argon).

o A known volume of the 1-propynylmagnesium bromide solution is introduced into the
distillation flask under a positive pressure of the inert gas.

o The solution is heated gently using an oil bath.

o The temperature at which the vapor and liquid phases are in equilibrium, as indicated by a
stable temperature on a thermometer placed at the vapor outlet, is recorded as the boiling
point. This is typically performed at atmospheric pressure, but for more sensitive
compounds, vacuum distillation may be employed.

3. Density Determination (Pycnometer Method)

o Objective: To measure the density of the 1-propynylmagnesium bromide solution.

e Methodology:

o All measurements and handling are performed in an inert atmosphere glovebox.

o A pycnometer (a flask with a specific, known volume) is weighed empty.

o The pycnometer is filled with the 1-propynylmagnesium bromide solution, ensuring no
gas bubbles are trapped.
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o The filled pycnometer is weighed.

o The density is calculated by dividing the mass of the solution (filled weight minus empty
weight) by the known volume of the pycnometer. The temperature of the solution must be
recorded as density is temperature-dependent.

Workflow Visualization

The following diagram illustrates the general experimental workflow for the synthesis of a
Grignard reagent such as 1-propynylmagnesium bromide.

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-propynylmagnesium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b095795#physical-properties-of-1-
propynylmagnesium-bromide-melting-point-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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